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Compound of Interest

Compound Name: 4-Bromo-4'-heptylbiphenyl!

Cat. No.: B1269900

Technical Guide to the Material Safety of 4-
Bromo-4'-heptylbiphenyl

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information for 4-Bromo-4'-
heptylbiphenyl. It is intended for informational purposes for a technical audience and should
not replace a formal risk assessment or the guidance of a qualified safety professional. Always
consult the most current Safety Data Sheet (SDS) from your supplier before handling this
chemical.

Chemical Identification and Physical Properties

4-Bromo-4'-heptylbiphenyl is a biphenyl derivative used in industrial and scientific research,
particularly in the field of liquid crystals.[1][2] Its identification and key physical and chemical
properties are summarized below.
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Property Value Source

Chemical Name 4-Bromo-4'-heptylbiphenyl [1112]
1-bromo-4-(4-

Synonyms heptylphenyl)benzene, 4- [1]

heptyl-4'-bromobiphenyl

CAS Number 58573-93-6 [2]
Molecular Formula C19H23Br [2]
Molecular Weight 331.30 g/mol [2]
Appearance White to almost white powder 2]
or crystals
Melting Point 92.0t0 95.0 °C [2]
Purity >97.0% (GC) [2]
Solubility Very faint turbidity in Toluene [2]

Room temperature,
Storage Temperature recommended in a cool, dark [2]
place (<15°C)

Hazard Identification and Precautionary Measures

The specific hazards of 4-Bromo-4'-heptylbiphenyl have not been fully characterized.
However, based on available safety data sheets, general precautions for handling chemical
substances of unknown toxicity should be strictly followed.

Pictograms:

(No specific GHS pictograms are available from the provided search results)

Signal Word:

(No specific signal word is available from the provided search results)

Hazard Statements:
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(No specific hazard statements are available from the provided search results)

Precautionary Statements:

Users should adhere to standard laboratory safety practices, including the use of personal
protective equipment and proper handling procedures.

Toxicological and Ecotoxicological Information

A critical gap exists in the safety profile of 4-Bromo-4'-heptylbiphenyl, as there is no available
data on its toxicological and ecotoxicological properties.[1]

Toxicological Endpoint Data

Acute Toxicity (Oral, Dermal, Inhalation) No data available
Skin Corrosion/Irritation No data available
Serious Eye Damage/Irritation No data available
Respiratory or Skin Sensitization No data available
Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure)  No data available

Specific Target Organ Toxicity (Repeated ]
No data available
Exposure)

Aspiration Hazard No data available
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Ecotoxicological Endpoint Data

Toxicity to Fish No data available[1]

Toxicity to Daphnia and other Aquatic .
No data available[1]

Invertebrates

Toxicity to Algae No data available[1]
Toxicity to Microorganisms No data available[1]
Persistence and Degradability No data available[1]
Bioaccumulative Potential No data available[1]
Mobility in Sall No data available[1]

Given the lack of data, this compound should be handled as a potentially hazardous
substance. The logical workflow for handling a chemical with unknown toxicity is outlined in the
diagram below.
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Workflow for Handling Chemicals with Unknown Toxicity

Initial Assessment

Identify Chemical:
4-Bromo-4'-heptylbiphenyl

'

Search for Safety Data (SDS, Literature)

'

Data Available?

Handlihg Protocol

Assume High Hazard Potential

Implement Strict Engineering Controls Mandate Full Personal Protective Equipment (PPE)
(Fume Hood, Glove Box) (Gloves, Goggles, Lab Coat)

~.

Develop Specific Standard Operating Procedure (SOP)

Emergency Response

Establish Emergency Procedures
(Spill, Exposure)

Ensure Availability of Emergency Equipment
(Spill Kit, Eyewash, Shower)

Click to download full resolution via product page

Caption: Workflow for handling chemicals with unknown toxicity.
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Safe Handling and Storage

Proper handling and storage are crucial to minimize potential exposure to 4-Bromo-4'-
heptylbiphenyl.

e Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid
generating dust. Wear appropriate personal protective equipment (PPE), including safety
goggles with side-shields, chemical-resistant gloves, and a lab coat.[1]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep
away from incompatible materials such as strong oxidizing agents.

First Aid and Emergency Procedures

In the event of exposure, follow these first-aid measures and seek medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen.[1]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water.[1]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[1]

 Ingestion: Rinse mouth with water. Do not induce vomiting.[1]

« Fire-fighting: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam. Wear
self-contained breathing apparatus and full protective gear.[1]

o Accidental Release: Wear personal protective equipment. Sweep up the material, avoiding
dust generation, and place it in a suitable container for disposal.[1]

The general workflow for responding to a chemical spill is illustrated below.
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Chemical Spill Response Workflow

Initial Response

Alert personnel in the immediate area

'

Assess the spill size and hazard

Containmentjand Cleanup

Don appropriate Personal Protective Equipment (PPE)

,

Contain the spill using absorbent materials

'

Carefully collect the spilled material and absorbents

Disposal and Diecontamination

Place waste in a labeled, sealed container

Decontaminate the spill area

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page

Caption: General workflow for chemical spill response.
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Experimental Protocols

Due to the absence of specific toxicological and ecotoxicological studies for 4-Bromo-4'-
heptylbiphenyl, no experimental protocols for this specific compound are available. However,
a representative protocol for a standard ecotoxicity test is provided below for informational
purposes.

Representative Protocol: Acute Immobilization Test with
Daphnia magna

This protocol is a generalized procedure based on OECD Guideline 202 for assessing the
acute toxicity of a substance to Daphnia magna.

Objective: To determine the concentration of a test substance that causes immobilization of
50% of the daphnids (EC50) within a 48-hour exposure period.

Materials:

Test substance (4-Bromo-4'-heptylbiphenyl)

e Daphnia magna (less than 24 hours old)

» Reconstituted freshwater (culture medium)

e Glass test vessels (e.g., 50 mL beakers)

» Pipettes and other standard laboratory glassware

e Solvent (if the test substance is not readily soluble in water)
» pH meter, dissolved oxygen meter, thermometer
Procedure:

o Preparation of Test Solutions: Prepare a series of at least five concentrations of the test
substance, typically in a geometric series. A control (culture medium only) and, if necessary,
a solvent control are also prepared.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1269900?utm_src=pdf-body
https://www.benchchem.com/product/b1269900?utm_src=pdf-body
https://www.benchchem.com/product/b1269900?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Test Organisms: Use juvenile Daphnia magna from a healthy, breeding culture. The
daphnids should be less than 24 hours old at the start of the test.

» Test Conditions:
o Temperature: 20+ 2 °C
o Light: 16-hour light / 8-hour dark cycle
o Feeding: Daphnids are not fed during the test.
» Test Procedure:
o Add a known volume of the appropriate test solution to each test vessel.

o Introduce a specific number of daphnids (e.g., 5) into each test vessel. Use at least four
replicate vessels for each concentration and control.

o Observe the daphnids at 24 and 48 hours. Record the number of immobilized daphnids in
each vessel. Immobilization is defined as the inability to swim within 15 seconds after
gentle agitation of the test vessel.

» Data Analysis: Calculate the percentage of immobilized daphnids at each concentration for
each observation time. Determine the 48-hour EC50 value and its 95% confidence limits
using appropriate statistical methods (e.g., probit analysis).

The logical flow of this experimental protocol is depicted in the following diagram.
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Daphnia magna Acute Immobilization Test Workflow

Preparation Phase

Prepare Test Solutions Select Test Organisms
(5 concentrations + control) (Daphnia magna, <24h old)

osure Pha

Introduce Daphnia to Test Vessels

:

Incubate for 48 hours
(20°C, 16h light/8h dark)

Data Collection and Analysis

Observe and Record Immobilization
(at 24h and 48h)

Calculate Percentage Immobilization

Determine 48h EC50 Value

(Statistical Analysis)

Click to download full resolution via product page

Caption: Workflow for a Daphnia magna acute immobilization test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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